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Compound of Interest

Compound Name: PCB118-13C12

Cat. No.: B15598500 Get Quote

This guide provides critical safety, handling, and disposal protocols for researchers, scientists,

and drug development professionals working with PCB 118-¹³C₁₂. Polychlorinated biphenyls

(PCBs) are persistent organic pollutants with significant health and environmental risks. The

stable isotope label (¹³C₁₂) does not alter the chemical toxicity of the PCB 118 molecule;

therefore, all safety precautions required for the unlabeled compound are mandatory.[1]

Hazard Identification and Classification
PCB 118 is classified as a hazardous substance with long-term health effects.[2][3] It is crucial

to understand these hazards before beginning any work. Exposure can occur through

inhalation, skin contact, and ingestion.[4][5]

Hazard Class Category Hazard Statement GHS Pictogram

Specific target organ

toxicity, repeated

exposure (STOT RE)

2

H373: May cause

damage to organs

through prolonged or

repeated exposure.[2]

[3]

alt text

Hazardous to the

aquatic environment,

chronic toxicity

1

H410: Very toxic to

aquatic life with long

lasting effects.[2]

alt text
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Primary Health Concerns:

Endocrine Disruption: PCBs can interfere with thyroid and adrenal hormone function.[6]

Neurotoxicity: Exposure is associated with damage to the brain and nervous system.[6][7]

Carcinogenicity: PCBs are reasonably anticipated to be human carcinogens.[6]

Organ Damage: Prolonged exposure can lead to liver and gastrointestinal damage.[8]

Personal Protective Equipment (PPE)
A stringent PPE protocol is required to prevent dermal contact and inhalation.[9][10] Because

PCBs can readily pass through the skin, selecting the correct glove material is critical.[10] Do

not use PVC or latex gloves.[11]
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Task
Body
Protection

Hand
Protection

Eye/Face
Protection

Respiratory
Protection

Routine Handling

& Weighing (in

fume hood)

Disposable,

impervious lab

coat or coveralls

(e.g., Tyvek®).[4]

[12]

Double-gloving

recommended.

[1] Inner and

outer gloves of

chemical-

resistant material

such as Nitrile,

Neoprene, Butyl

Rubber, or

Viton®.[4][11][12]

Safety glasses

with side shields

or chemical

safety goggles.

[1][10]

Not generally

required if work

is performed

within a certified

chemical fume

hood.

Preparing

Solutions (in

fume hood)

Disposable,

impervious lab

coat or coveralls.

Double-gloving

with chemical-

resistant

materials (Nitrile,

Neoprene,

Viton®).[4][11]

[12]

Chemical safety

goggles. A full

face shield

should be used if

there is a risk of

splashing.[9][11]

Not generally

required if work

is performed

within a certified

chemical fume

hood.

Spill Cleanup

Saranax®-

coated Tyvek or

Viton®-coated

neoprene

coveralls.[4]

Includes

attached hood

and disposable

boots.[4]

Heavy-duty,

chemical-

resistant gloves

(e.g., Butyl

Rubber, Viton®)

with sufficient

breakthrough

time for any

solvents used.

[11][12]

Full face shield

and chemical

safety goggles.

[9][11]

Required for

significant spills.

Use a half- or

full-face

respirator with

P100/Organic

Vapor (OV)

cartridges.[4]

Waste Handling

& Packaging

Disposable,

impervious lab

coat or coveralls.

Chemical-

resistant gloves

(Nitrile,

Neoprene,

Viton®).[4][11]

[12]

Chemical safety

goggles.

Not required if

waste containers

are sealed and

handled properly.
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Experimental Protocols: Safe Handling &
Operations
Adherence to standard operating procedures is essential for minimizing exposure and ensuring

a safe laboratory environment.

Preparation and Engineering Controls
Designated Area: All work with PCB 118 must be conducted in a designated area, such as a

certified chemical fume hood, to minimize inhalation risk.[1]

Ventilation: Ensure the fume hood is functioning correctly before starting work.

Hygiene: Do not eat, drink, smoke, or apply cosmetics in the laboratory.[1]

Pre-Experiment Check: Before handling the compound, ensure all necessary PPE is

available and a spill kit is accessible.

Handling and Weighing Protocol
Don PPE: Put on all required PPE as specified in the table above. Cover any cuts or

abrasions with waterproof dressings before putting on gloves.[10]

Weighing: When weighing the solid compound, perform the task within a balance enclosure

or fume hood to prevent the creation and dispersal of dust.[1]

Preparing Solutions: When dissolving the compound, add the solvent slowly to the solid PCB

118 to avoid splashing.[1]

Post-Handling: After handling, wipe down the work area with an appropriate solvent or

detergent. Dispose of all wipes as contaminated waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[11]

Spill Cleanup Protocol
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Alert & Evacuate: Immediately alert personnel in the area. If the spill is large or involves a

volatile solvent, evacuate the immediate vicinity.[1]

Don PPE: Before re-entry, don the appropriate PPE for spill cleanup, including respiratory

protection.[4]

Containment: Cover the spill with an appropriate absorbent material, such as vermiculite,

sand, or a commercial sorbent pad, working from the outside in.[1]

Cleanup: Once the material is fully absorbed, carefully scoop the mixture into a designated,

labeled hazardous waste container.[1]

Decontamination: Clean the spill area with a suitable solvent (e.g., kerosene) or detergent,

and then wash with water.[11] All cleaning materials must be disposed of as PCB-

contaminated waste.
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Preparation

Handling Protocol

Waste & Disposal

Spill Response

1. Designate Work Area
(Fume Hood)

2. Verify PPE & Spill Kit

3. Don PPE

4. Weigh / Prepare Solution
(Inside Hood)

5. Decontaminate Work Area

6. Segregate Waste
(Solid, Liquid, PPE)

7. Label Waste Container
('PCB Waste')

8. Store in Designated Area

9. Arrange Licensed Disposal

Spill Occurs

Don Spill PPE
(incl. Respirator)

Contain & Absorb

Collect Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of PCB 118.
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Operational and Disposal Plan
Proper disposal of PCB-contaminated waste is strictly regulated. All waste must be handled as

hazardous chemical waste according to institutional, local, and national regulations.[1][13]

Waste Segregation
Solid Waste: Includes contaminated gloves, wipes, absorbent materials, and disposable lab

coats. Place these items in a dedicated, sealed plastic bag or container.[1]

Liquid Waste: Includes unused solutions or contaminated solvents. Collect in a dedicated,

leak-proof, and chemically compatible container.[1]

Sharps: Contaminated needles or glassware must be placed in a designated sharps

container.

Labeling and Storage
Labeling: All waste containers must be clearly labeled with "PCB Waste" and list the

contents, including the ¹³C label and any solvents.[1][13] Use official hazardous waste labels

as required by your institution.

Storage: Store sealed waste containers in a designated and properly ventilated Satellite

Accumulation Area or Waste Accumulation Area.[14] This area should be secure and away

from incompatible materials.

Final Disposal
Professional Disposal: PCB waste must be disposed of through a licensed hazardous waste

contractor.[10] Do not dispose of PCB waste down the drain or with general laboratory trash.

[3][10]

Record Keeping: Maintain detailed records of waste generation, storage, and disposal for at

least three years, as required by regulations.[4]

Coordination: Contact your institution's Environmental Health & Safety (EH&S) department to

arrange for the pickup and disposal of PCB waste.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. bg.cpachem.com [bg.cpachem.com]

3. bg.cpachem.com [bg.cpachem.com]

4. resource-recycling.com [resource-recycling.com]

5. Polychlorinated biphenyls: New evidence from the last decade - PMC
[pmc.ncbi.nlm.nih.gov]

6. ewg.org [ewg.org]

7. Polychlorinated Biphenyls (PCBs) in the Environment: Occupational and Exposure
Events, Effects on Human Health and Fertility - PMC [pmc.ncbi.nlm.nih.gov]

8. downloads.regulations.gov [downloads.regulations.gov]

9. Polychlorinated Biphenyls (PCB) and the Workplace | Communications Workers of
America [cwa-union.org]

10. hse.gov.uk [hse.gov.uk]

11. unsw.edu.au [unsw.edu.au]

12. epa.gov [epa.gov]

13. ehs.ucsb.edu [ehs.ucsb.edu]

14. commons.lbl.gov [commons.lbl.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
PCB 118-¹³C₁₂]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598500#personal-protective-equipment-for-
handling-pcb118-13c12]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15598500?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_13C_Labeled_Compounds.pdf
https://bg.cpachem.com/msds?num=SBPCB118&dnl=sd_-_PCB_118_%5BCAS_31508-00-6%5D_%28SBPCB118%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SBPCB118&dnl=sd_-_PCB_118_%5BCAS_31508-00-6%5D_%28SBPCB118%29_%28MY%29.pdf
https://resource-recycling.com/e-scrap/wp-content/uploads/sites/2/2021/04/Safe-E-Recycling-Summary-Poster_Letter-Size_FINAL.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4673019/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4673019/
https://www.ewg.org/sites/humantoxome/chemicals/chemical.php?chemid=60506
https://pmc.ncbi.nlm.nih.gov/articles/PMC9323099/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9323099/
https://downloads.regulations.gov/EPA-HQ-OAR-2022-0920-0063/attachment_1.pdf
https://cwa-union.org/national-issues/health-and-safety/health-and-safety-fact-sheets/polychlorinated-biphenyls-pcb-and
https://cwa-union.org/national-issues/health-and-safety/health-and-safety-fact-sheets/polychlorinated-biphenyls-pcb-and
https://www.hse.gov.uk/pubns/msa19.htm
https://www.unsw.edu.au/content/dam/pdfs/governance/policy/2022-01-policies/HS301.pdf
https://www.epa.gov/pcbs/steps-safe-pcb-abatement-activities
https://www.ehs.ucsb.edu/sites/default/files/docs/hw/PCB_Plan.pdf
https://commons.lbl.gov/spaces/rpm2/pages/80155949/PCB+Management
https://www.benchchem.com/product/b15598500#personal-protective-equipment-for-handling-pcb118-13c12
https://www.benchchem.com/product/b15598500#personal-protective-equipment-for-handling-pcb118-13c12
https://www.benchchem.com/product/b15598500#personal-protective-equipment-for-handling-pcb118-13c12
https://www.benchchem.com/product/b15598500#personal-protective-equipment-for-handling-pcb118-13c12
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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